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Compound of Interest

Compound Name: Deacetylcephaloglycin
CAS No.: 3890-34-4
Cat. No.: B1669932
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Deacetylcephaloglycin, an active
metabolite of the first-generation cephalosporin antibiotic, Cephaloglycin. This document
outlines its chemical properties, metabolic pathway, analytical methodologies, and mechanism
of action, presenting the information in a format tailored for research and development
applications.

Core Quantitative Data

A summary of the key quantitative data for Deacetylcephaloglycin is presented in the table
below for easy reference and comparison.
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Parameter Value Source(s)
CAS Number 3890-34-4 [1][21[3]
Alternate CAS 20166-01-2 [4][5]
Molecular Weight 363.39 g/mol [41[6]
Molecular Formula C16H17N30sS [6]

Metabolic Pathway of Cephaloglycin

Deacetylcephaloglycin is the primary active metabolite of Cephaloglycin. The metabolic
conversion involves the deacetylation of the parent compound. Under acidic conditions,
Deacetylcephaloglycin can be further degraded to form Deacetylcephaloglycin lactone. The
rate-determining step in this degradation pathway from Cephaloglycin to the lactone is the
initial deacetylation.[1] Most of the absorbed Cephaloglycin is excreted in the urine as this
antimicrobially active metabolite.[7]
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Metabolic Degradation of Cephaloglycin

Cephaloglycin

Deacetylation

Deacetylcephaloglycin
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Workflow for HPLC Analysis of Deacetylcephaloglycin
\

4 Sample Preparation

Urine Sample

Acidify to pH 1.4

4 HPLC Analysis

Inject into HPLC

Reversed-Phase lon-Pair Chromatography

UV Detection
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Mechanism of Action of Deacetylcephaloglycin

Deacetylcephaloglycin

Binds to and Inhibits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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